Cas no 948294-26-6 (1-bromo-2-fluoro-5-methyl-4-nitro-benzene)

1-Bromo-2-fluoro-5-methyl-4-nitro-benzene is a halogenated nitroaromatic compound with a molecular formula of C₇H₅BrFNO₂. This derivative of benzene features bromine and fluorine substituents at the 1- and 2-positions, respectively, along with a methyl group at the 5-position and a nitro group at the 4-position. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly for constructing complex aromatic frameworks in pharmaceuticals, agrochemicals, and materials science. The presence of both electron-withdrawing (nitro, bromo, fluoro) and electron-donating (methyl) groups enhances its reactivity in cross-coupling and nucleophilic substitution reactions. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications.
1-bromo-2-fluoro-5-methyl-4-nitro-benzene structure
948294-26-6 structure
Product Name:1-bromo-2-fluoro-5-methyl-4-nitro-benzene
CAS No:948294-26-6
MF:C7H5BrFNO2
MW:234.0225045681
MDL:MFCD07777174
CID:2169961
PubChem ID:26597863
Update Time:2025-06-08

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-fluoro-2-nitrotoluene
    • 1-bromo-2-fluoro-5-methyl-4-nitrobenzene
    • 1-Bromo-2-fluoro-5-methyl-4-nitro-benzene
    • 2-fluoro-5-methyl-4-nitrobromobenzene
    • 1-Bromo-2-fluoro-5-methyl-4-nitrobenzene (ACI)
    • SY039022
    • AS-52961
    • CS-0052592
    • SCHEMBL18959359
    • PB48719
    • YMB29426
    • SCHEMBL17466092
    • AKOS026670534
    • P15915
    • EN300-3235730
    • 948294-26-6
    • MFCD07777174
    • DB-253378
    • 1-bromo-2-fluoro-5-methyl-4-nitro-benzene
    • MDL： MFCD07777174
    • Inchi： 1S/C7H5BrFNO2/c1-4-2-5(8)6(9)3-7(4)10(11)12/h2-3H,1H3
    • InChI Key： ZIULASDABKIDOV-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(C)=CC(Br)=C(F)C=1)=O

Computed Properties

  • Exact Mass: 232.94900
  • Monoisotopic Mass: 232.94877g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.82000
  • LogP: 3.32800

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Pricemore >>

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1-bromo-2-fluoro-5-methyl-4-nitro-benzene Production Method

Production Method 1

452-62-0 452-62-0
948294-26-6 948294-26-6
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate ;  < 5 °C; 2 h, 5 °C
Reference
Preparation of cyanoindoline derivatives for use as NIK inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

452-62-0 452-62-0
948294-26-6 948294-26-6
Reaction Conditions
1.1 Reagents: Nitric acid Catalysts: Sulfuric acid ;  10 min, 0 °C; 5 h, rt
Reference
Preparation of condensed pyrazole compounds as TTK protein kinase inhibitors
, Japan, , ,

Production Method 3

52723-82-7 52723-82-7
948294-26-6 948294-26-6
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: 1,2-Dichloroethane ;  2 h, reflux
Reference
4-Oxo-4,5-dihydro-3H-1-thia-3,5,8-triazaacenaphthylene-2-carboxamides as inhibitors of Bruton's tyrosine kinase and their preparation
, World Intellectual Property Organization, , ,

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Raw materials

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Preparation Products

1-bromo-2-fluoro-5-methyl-4-nitro-benzene Related Literature

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